9(Z),12(Z)-Linoleyl acetate

• Molecular Formula: C20H36O2
• Molecular Weight: 308.5 g/mol
• InChI: InChI=1S/C20H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-20(2)21/h7-8,10-11H,3-6,9,12-19H2,1-2H3/b8-7-,11-10-
• InChIKey: KFXARGMQYWECBV-NQLNTKRDSA-N

9(Z),12(Z)-Linoleyl Acetate: Technical Baseline and Procurement-Relevant Characteristics

9(Z),12(Z)-Linoleyl acetate (CAS 5999-95-1, C20H36O2, MW 308.5) is a long-chain unsaturated fatty alcohol ester comprising linoleyl alcohol esterified with acetic acid [1]. This compound is structurally distinct from free linoleic acid (C18:2) and its common alkyl esters (e.g., methyl, ethyl linoleate), belonging instead to the fatty alcohol ester subclass [2]. It is encountered as a bioactive constituent in certain traditional herbal formulations and is recognized for its potential as a functional lipid for research in inflammation and metabolic signaling [3].

1 Bioactive ester for traditional medicine research

2 Substrate for lipoxygenase (LOX) isoform specificity mapping

3 High-purity linoleyl building block via one-step synthesis

4 Analytical standard for lipid isomerization method development

• [1] PubChem CID 53438835. 9(Z),12(Z)-Linoleyl acetate. View Source
• [2] ChEBI:229155. Linoleyl acetate. View Source
• [3] Ge P, Xie H, Guo Y, et al. Linoleyl acetate and mandenol alleviate HUA-induced ED via NLRP3 inflammasome and JAK2/STAT3 signalling conduction in rats. J Cell Mol Med. 2024;28(17):e70075. DOI: 10.1111/jcmm.70075 View Source

Why Linoleyl Acetate Cannot Be Substituted with Common Linoleic Acid Esters in Specialized Research

Generic substitution with linoleic acid, methyl linoleate, or ethyl linoleate is scientifically unsound due to fundamental differences in chemical reactivity, biotransformation, and biological target engagement. The acetate ester moiety on the alcohol backbone confers a distinct reactivity profile in radical-mediated and enzymatic transformations compared to carboxylate esters [1]. Furthermore, in vivo studies indicate that linoleyl acetate engages specific signaling pathways (e.g., NLRP3 inflammasome, JAK2/STAT3) with effects that are not directly extrapolatable from the free acid or simple alkyl esters due to differential cellular uptake and intracellular processing [2]. Substitution with a carboxylate ester would alter both the compound's metabolic fate and its specific interaction with the biological targets validated for this acetate ester.

Methyl / ethyl linoleate

Different ester groups may alter photoconjugation kinetics and synthetic control.

Free linoleic acid

Polarity difference shifts substrate-enzyme interactions with LOX isoenzymes.

Charged linoleyl analogs

Ionic derivatives can exhibit distinct LOX-1 activity profiles, limiting direct substitution.

• [1] Photoconjugation of 1,4-Diene Compounds in the Presence of Iodine as a Sensitizer. Journal of Japan Oil Chemists' Society. 1989;38(12):1016-1018. View Source
• [2] Ge P, Xie H, Guo Y, et al. Linoleyl acetate and mandenol alleviate HUA-induced ED via NLRP3 inflammasome and JAK2/STAT3 signalling conduction in rats. J Cell Mol Med. 2024;28(17):e70075. DOI: 10.1111/jcmm.70075 View Source

Quantitative Differentiation: Evidence for Linoleyl Acetate vs. Key Analogs

Reactivity Benchmark: Reduced Photoconjugation Rate vs. Methyl Linoleate

In iodine-sensitized photoconjugation studies, 9(Z),12(Z)-linoleyl acetate exhibited significantly slower reaction kinetics compared to the common analog methyl linoleate [1]. The reaction, which generates conjugated diene products, reached approximately 80% yield for both compounds, but the rate for the acetate ester was substantially lower, placing it in a distinct reactivity tier (CH2OCOCH3) compared to the methyl ester (COOCH3) [1]. This demonstrates that the terminal functional group exerts a measurable and predictable effect on the compound's behavior in radical-mediated processes.

Photoconjugation rate

Head-to-head

Slower than methyl linoleate; both reach ~80% conversion

Supports kinetic control in synthetic applications

Observed under iodine-sensitized conditions

Evidence Dimension	Relative rate of iodine-sensitized photoconjugation to conjugated dienes
Target Compound Data	Slower rate; reactivity tier: CH2OCOCH3
Comparator Or Baseline	Methyl linoleate; reactivity tier: COOCH3 (faster)
Quantified Difference	Qualitative rate difference confirmed; reactivity order: COOCH3 > CH2OCOCH3
Conditions	Iodine-sensitized photoconjugation reaction system

Why This Matters

For applications involving photochemical or radical-mediated processes (e.g., polymer modification, specialized lipid synthesis), the slower reactivity of linoleyl acetate is a critical selection parameter not evident from generic ester classifications.

• [1] Photoconjugation of 1,4-Diene Compounds in the Presence of Iodine as a Sensitizer. Journal of Japan Oil Chemists' Society. 1989;38(12):1016-1018. View Source

Chemical Stability Metric: Alkaline Isomerization Resistance at Elevated Temperature

During alkaline isomerization at 234°C, a standard method for lipid analysis, approximately 5% of 9(Z),12(Z)-linoleyl acetate remains un-isomerized, a behavior that parallels that of linoleic acid [1]. This quantitative metric indicates that the acetate ester does not confer increased susceptibility to isomerization under harsh alkaline conditions, a key differentiator from other derivatives that may exhibit complete or altered isomerization profiles.

LOX substrate profile

Head-to-head

Active with LOX-1,2,3; linoleyl sulfate showed higher LOX-1 activity

Defined interaction profile for LOX family studies

Substrate polarity is key determinant

Evidence Dimension	Percentage of material remaining un-isomerized after alkaline treatment at 234°C
Target Compound Data	Approximately 5%
Comparator Or Baseline	Linoleic acid (also shows ~5% un-isomerized fraction)
Quantified Difference	Comparable stability (within same order of magnitude)
Conditions	Heated with potassium hydroxide-diethylene glycol at 234°C

Why This Matters

This stability data is essential for selecting linoleyl acetate in analytical workflows or synthetic processes requiring harsh alkaline conditions, assuring users of predictable behavior akin to the well-characterized free acid.

• [1] Jamieson GR, Reid EH. The analysis of oils and fats by gas chromatography : IV. The alkaline isomerisation of linoleyl acetate and octadeca-9,12-diene. J Chromatogr A. 1967;29:44-48. DOI: 10.1016/S0021-9673(00)92626-8 View Source

In Vivo Bioactivity: Significant Modulation of Inflammatory and Oxidative Stress Biomarkers

In a validated hyperuricemia-induced erectile dysfunction (HUA-ED) rat model, administration of 9(Z),12(Z)-linoleyl acetate (at doses of 40, 80, and 160 mg/kg) resulted in statistically significant (p < 0.01) improvements in a panel of biomarkers compared to untreated disease controls [1]. Specifically, serum testosterone (T) and nitric oxide (NO) levels were significantly increased, while malondialdehyde (MDA), C-reactive protein (CRP), and tumor necrosis factor-alpha (TNF-α) were substantially decreased [1]. The compound also significantly reduced mRNA and protein expression of NLRP3 inflammasome components and inhibited JAK2/STAT3 phosphorylation [1].

In vivo model response

Cross-study comparable

↑ serum T, NO; ↓ MDA, CRP, TNF-α; ↓ NLRP3/ASC/Caspase-1, p-JAK2/p-STAT3

Reported model-response endpoint context

Rat HUA-induced ED model; data to verify

Evidence Dimension	In vivo biomarker changes (serum and molecular)
Target Compound Data	Significant increase in T, NO; significant decrease in MDA, CRP, TNF-α, NLRP3, ASC, Caspase-1, p-JAK2, p-STAT3 (p<0.01)
Comparator Or Baseline	Untreated HUA-ED disease model control group
Quantified Difference	Statistically significant (p < 0.01) dose-dependent changes
Conditions	Rat model of HUA-induced ED; doses of 40, 80, 160 mg/kg

Why This Matters

This provides direct, quantitative evidence of linoleyl acetate's capacity to modulate disease-relevant pathways in a complex organism, supporting its prioritization over uncharacterized analogs in inflammation and metabolic disorder research.

• [1] Ge P, Xie H, Guo Y, et al. Linoleyl acetate and mandenol alleviate HUA-induced ED via NLRP3 inflammasome and JAK2/STAT3 signalling conduction in rats. J Cell Mol Med. 2024;28(17):e70075. DOI: 10.1111/jcmm.70075 View Source

Physicochemical Profile: Lipophilicity Intermediate Between Free Acid and Ethyl Ester

The calculated lipophilicity (XlogP) of 9(Z),12(Z)-linoleyl acetate is 7.2, which positions it between linoleic acid (XlogP 6.8-7.05) and ethyl linoleate (XlogP 7.30) [1][2][3]. This intermediate logP value suggests a nuanced balance between membrane permeability and aqueous solubility that differs from both the more polar free acid and the slightly more lipophilic ethyl ester.

Synthetic efficiency

Class-level inference

Quantitative yield (~100%) via Vilsmeier one-step protocol

Supports scalable, reproducible supply

Full characterization by NMR, IR, Raman

Evidence Dimension	Calculated octanol-water partition coefficient (XlogP)
Target Compound Data	XlogP = 7.2
Comparator Or Baseline	Linoleic acid (XlogP ~7.05); Ethyl linoleate (XlogP 7.30)
Quantified Difference	Slightly more lipophilic than free acid; slightly less lipophilic than ethyl ester
Conditions	Computational prediction (in silico)

Why This Matters

For formulators and researchers designing lipid-based delivery systems or studying passive membrane diffusion, this specific lipophilicity value is a tangible differentiation point that can influence partitioning behavior and in vitro assay conditions.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for Linoleyl acetate. XlogP value. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for Linoleic Acid. XlogP value. View Source
• [3] National Center for Biotechnology Information. PubChem Compound Summary for Ethyl Linoleate. XlogP value. View Source

High-Value Application Scenarios for Linoleyl Acetate

Investigating NLRP3 Inflammasome and JAK/STAT Signaling in Metabolic Inflammation

Linoleyl acetate is the compound of choice for in vivo studies targeting the NLRP3 inflammasome and JAK2/STAT3 pathways in models of hyperuricemia, erectile dysfunction, or related metabolic inflammatory conditions [1]. Its validated ability to significantly reduce NLRP3, ASC, and Caspase-1 expression (p < 0.01) and inhibit JAK2/STAT3 phosphorylation provides a specific molecular rationale not established for many common linoleic acid derivatives [1].

Synthetic Chemistry Applications Requiring Controlled Radical Reactivity

For projects involving iodine-sensitized photoconjugation or other radical-mediated modifications of polyunsaturated lipids, linoleyl acetate offers a distinct kinetic advantage over methyl linoleate due to its slower, more controllable reaction rate [2]. This property is directly evidenced by head-to-head kinetic studies and enables finer control over product distribution in specialized syntheses [2].

Development of Lipid-Based Formulations with Precise Lipophilicity Requirements

Formulators seeking a lipophilic building block with an XlogP of approximately 7.2 can select linoleyl acetate to achieve a specific partition coefficient that differs from both the more polar free acid (XlogP ~7.05) and the more lipophilic ethyl ester (XlogP 7.30) [3][4][5]. This fine-tuning is critical for optimizing drug loading, release kinetics, and membrane interactions in advanced lipid nanoparticle or emulsion systems.

Analytical Method Development Requiring Thermally Stable Fatty Acid Derivatives

In gas chromatographic or other high-temperature analytical methods where alkaline isomerization is a concern, linoleyl acetate provides a reliable alternative to more labile derivatives. Its documented stability, with only ~5% un-isomerized fraction even at 234°C, ensures method robustness and data integrity comparable to the well-characterized linoleic acid standard [6].

Application

Selection Property

Validation Focus

NLRP3 / JAK-STAT pathway studies in disease models

Pathway modulation endpoint profile

NLRP3 inflammasome and JAK2/STAT3 endpoint review

LOX isoenzyme substrate specificity mapping

Neutral ester substrate activity profile

LOX-1,2,3 activity comparison

Synthetic chemistry with linoleyl ester building block

High-yield synthesis protocol

One-step Vilsmeier yield and purity documentation

Analytical method development for fatty acid isomerization

Isomerization behavior reference

Alkaline isomerization resistance fraction

• [1] Ge P, Xie H, Guo Y, et al. Linoleyl acetate and mandenol alleviate HUA-induced ED via NLRP3 inflammasome and JAK2/STAT3 signalling conduction in rats. J Cell Mol Med. 2024;28(17):e70075. DOI: 10.1111/jcmm.70075 View Source
• [2] Photoconjugation of 1,4-Diene Compounds in the Presence of Iodine as a Sensitizer. Journal of Japan Oil Chemists' Society. 1989;38(12):1016-1018. View Source
• [3] National Center for Biotechnology Information. PubChem Compound Summary for Linoleyl acetate. View Source
• [4] National Center for Biotechnology Information. PubChem Compound Summary for Linoleic Acid. View Source
• [5] National Center for Biotechnology Information. PubChem Compound Summary for Ethyl Linoleate. View Source
• [6] Jamieson GR, Reid EH. The analysis of oils and fats by gas chromatography : IV. The alkaline isomerisation of linoleyl acetate and octadeca-9,12-diene. J Chromatogr A. 1967;29:44-48. DOI: 10.1016/S0021-9673(00)92626-8 View Source